molecular formula C9H5ClFN B6210424 3-chloro-8-fluoroisoquinoline CAS No. 1394003-78-1

3-chloro-8-fluoroisoquinoline

Cat. No. B6210424
CAS RN: 1394003-78-1
M. Wt: 181.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-8-fluoroisoquinoline is a fluorinated isoquinoline . Fluorinated isoquinolines are important components of pharmaceuticals and materials due to their unique characteristics such as biological activities and light-emitting properties . The CAS number for 3-chloro-8-fluoroisoquinoline is 1394003-78-1 .


Synthesis Analysis

Fluorinated isoquinolines have been synthesized using modern synthetic methodologies . These approaches include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent .


Molecular Structure Analysis

The molecular formula of 3-chloro-8-fluoroisoquinoline is C9H5ClFN . It is a hybrid compound with an isoquinoline framework and a fluorine substituent .


Chemical Reactions Analysis

Fluorinated isoquinolines have been synthesized using various approaches based on organic synthesis . These include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent .


Physical And Chemical Properties Analysis

The molecular weight of 3-chloro-8-fluoroisoquinoline is 181.59 . It should be stored in an inert atmosphere at 2-8°C .

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Researchers have developed a general approach to synthesize 3-fluoro-, 3-chloro-, and 3-bromoquinolines using the Friedländer synthesis of α-haloketones, demonstrating the versatility and synthetic accessibility of haloquinolines including chloro-fluoroisoquinoline derivatives (Ryabukhin et al., 2011). Furthermore, the synthesis of 8-fluoro-3,4-dihydroisoquinoline through directed ortho-lithiation illustrates the potential for functionalization and transformation into pharmacologically relevant structures (Hargitai et al., 2018).

Antibacterial Properties

A study on new 8-nitrofluoroquinolone derivatives revealed their interesting antibacterial activity against gram-positive and/or gram-negative strains, showing the potential of fluoroisoquinoline structures in developing new antibacterial agents (Al-Hiari et al., 2007). Another research effort synthesized quinoline-pyrazoline-based coumarinyl thiazole derivatives, which exhibited broad-spectrum antimicrobial potency, highlighting the versatility of fluoroquinoline frameworks in medicinal chemistry (Ansari & Khan, 2017).

Molecular Interactions and Complex Formation

The study of heteromeric double helix formation by cross-hybridization of chloro- and fluoro-substituted quinoline oligoamides demonstrates the unique supramolecular assembly capabilities of these compounds, which could have implications for nanotechnology and material science applications (Gan et al., 2010).

Application in Material Science

Research on 8-hydroxyquinoline derivatives has shown their potential as chemosensors for metal ions, such as cadmium, due to their selective fluorescence response. This indicates the application of fluoroisoquinoline derivatives in environmental monitoring and analytical chemistry (Prodi et al., 2001).

Anticancer Activity and Drug Design

Indenoisoquinoline topoisomerase I poisons, which are analogs of chloro-fluoroisoquinoline, have been synthesized without the 3-nitro toxicophore, showing potent antiproliferative effects on cancer cells and underscoring the potential of modified fluoroisoquinoline derivatives in oncology (Beck et al., 2015).

Future Directions

Fluorinated isoquinolines have attracted a great deal of attention over the past several decades due to their unique characteristics and potential applications in pharmaceuticals and materials . Future research may focus on further developing synthetic methodologies for fluorinated isoquinolines and exploring their potential applications .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-8-fluoroisoquinoline involves the introduction of a chlorine atom at the 3-position and a fluorine atom at the 8-position of an isoquinoline ring.", "Starting Materials": [ "2-chloroisoquinoline", "8-fluoroquinoline", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Chlorine gas (Cl2)", "Toluene", "Acetic acid" ], "Reaction": [ "Step 1: Deprotonation of 2-chloroisoquinoline with NaH in DMF to form the corresponding anion.", "Step 2: Addition of 8-fluoroquinoline to the reaction mixture to form a biaryl intermediate.", "Step 3: Chlorination of the biaryl intermediate with Cl2 in the presence of a catalyst to introduce a chlorine atom at the 3-position.", "Step 4: Reduction of the nitro group at the 8-position with a reducing agent such as Fe/HCl to form an amine intermediate.", "Step 5: Cyclization of the amine intermediate with acetic acid in toluene to form 3-chloro-8-fluoroisoquinoline." ] }

CAS RN

1394003-78-1

Product Name

3-chloro-8-fluoroisoquinoline

Molecular Formula

C9H5ClFN

Molecular Weight

181.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.